2-Methyl-6-(piperidine-1-sulfonyl)-benzothiazole

• Molecular Formula: C13H16N2O2S2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: 2-methyl-6-piperidin-1-ylsulfonyl-1,3-benzothiazole
• InChI: InChI=1S/C13H16N2O2S2/c1-10-14-12-6-5-11(9-13(12)18-10)19(16,17)15-7-3-2-4-8-15/h5-6,9H,2-4,7-8H2,1H3
• InChI Key: PEWVYMYLKNQTSG-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(S1)C=C(C=C2)S(=O)(=O)N3CCCCC3
• solubility: 21.4 [ug/mL]

Description

2-Methyl-6-(piperidine-1-sulfonyl)-benzothiazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as MPTP, and it is a potent neurotoxin that has been used to create animal models of Parkinson's disease. In addition to its use in Parkinson's research, MPTP has also been studied for its potential applications in cancer research and as a tool for studying the mechanisms of cell death.

Mechanism of Action

The mechanism of action of MPTP is complex and not fully understood. However, it is known that MPTP is metabolized in the brain to a compound called MPP+, which is a potent neurotoxin that selectively destroys dopaminergic neurons in the substantia nigra. MPP+ is taken up by dopaminergic neurons via the dopamine transporter, where it inhibits mitochondrial respiration and causes oxidative stress, ultimately leading to cell death.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MPTP are well documented. MPTP selectively destroys dopaminergic neurons in the substantia nigra, which leads to a decrease in dopamine levels in the brain. This decrease in dopamine levels is responsible for the motor symptoms of Parkinson's disease, such as tremors, rigidity, and bradykinesia. In addition to its effects on dopamine levels, MPTP has also been shown to cause oxidative stress and inflammation in the brain, which may contribute to the neurodegenerative process.

Advantages and Limitations for Lab Experiments

One of the advantages of using MPTP in laboratory experiments is that it can create an animal model of Parkinson's disease that closely mimics the symptoms and pathology of the human disease. This allows researchers to study the disease process and test potential treatments in a more realistic setting. However, there are also limitations to using MPTP in laboratory experiments. For example, MPTP is a potent neurotoxin that can be dangerous if not handled properly. In addition, the animal models created using MPTP may not fully replicate the complex pathology of Parkinson's disease in humans.

Future Directions

There are several future directions for research involving MPTP. One area of research is focused on developing new treatments for Parkinson's disease based on the mechanisms of action of MPTP. Another area of research is focused on using MPTP as a tool for studying the mechanisms of cell death in the brain. Finally, there is also interest in using MPTP as a potential therapeutic agent for the treatment of certain types of cancer, although more research is needed to fully understand its potential in this area.

Scientific Research Applications

MPTP has been extensively studied for its potential applications in scientific research. One of the most important applications of MPTP is in the creation of animal models of Parkinson's disease. MPTP is a potent neurotoxin that selectively destroys dopaminergic neurons in the substantia nigra, which is the same area of the brain that is affected in Parkinson's disease. By selectively destroying these neurons, MPTP can create an animal model of Parkinson's disease that closely mimics the symptoms and pathology of the human disease.

Synthesis routes and methods I

Procedure details

A solution of Compound 2 (2.5 g, 10 mmol) in chloroform (15 ml) was added drop wise to a solution of piperidine (1.7 g, 20.0 mmol) in chloroform (10 ml). The combined mixture was stirred at room temperature for 1 hour. The reaction mixture was then washed with water (2×, 50 ml) and brine (1×, 50 ml). The organic layer was dried with sodium sulfate and evaporated. The sticky white solid thus obtained was dissolved in ca. 5 ml of hot ethyl acetate and this solution was then slowly added to 40 ml hexane. The white solid that precipitated was collected, washed with hexane and dried to yield 2.2 g (74%) of Compound 3, Rf=0.28 (30% ethyl acetate in hexane). The structure of Compound 3 is given below:

Synthesis routes and methods II

Procedure details